Cas no 1247358-96-8 (1-(2-Chlorophenyl)-5-methyl-1H-pyrazole)

1-(2-Chlorophenyl)-5-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with a 2-chlorophenyl group at the 1-position and a methyl group at the 5-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chlorophenyl moiety enhances lipophilicity, facilitating interactions with biological targets, while the pyrazole ring offers versatility for further functionalization. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its well-defined molecular architecture supports its use in developing novel bioactive molecules, particularly in medicinal chemistry for drug discovery and optimization.
1-(2-Chlorophenyl)-5-methyl-1H-pyrazole structure
1247358-96-8 structure
Product Name:1-(2-Chlorophenyl)-5-methyl-1H-pyrazole
CAS No:1247358-96-8
MF:C10H9ClN2
MW:192.644860982895
MDL:MFCD16042680
CID:1089271
PubChem ID:56956070
Update Time:2025-06-07

1-(2-Chlorophenyl)-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chlorophenyl)-5-methyl-1H-pyrazole
    • 1-(2-chlorophenyl)-5-methylpyrazole
    • A12165
    • DTXSID60718997
    • EN300-247115
    • 1247358-96-8
    • AKOS010086188
    • SCHEMBL5537237
    • MDL: MFCD16042680
    • Inchi: 1S/C10H9ClN2/c1-8-6-7-12-13(8)10-5-3-2-4-9(10)11/h2-7H,1H3
    • InChI Key: XUKNFSXHFVTOOA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N1C(C)=CC=N1

Computed Properties

  • Exact Mass: 192.0454260g/mol
  • Monoisotopic Mass: 192.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.8Ų

1-(2-Chlorophenyl)-5-methyl-1H-pyrazole Pricemore >>

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